Cas no 1803891-70-4 (2-(3-Chloropropyl)-3-cyanomandelic acid)

• Product Name: 2-(3-Chloropropyl)-3-cyanomandelic acid
• CAS No: 1803891-70-4
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4941509
• Update Time: 2025-10-30

2-(3-Chloropropyl)-3-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloropropyl)-3-cyanomandelic acid

• Inchi： 1S/C12H12ClNO3/c13-6-2-5-9-8(7-14)3-1-4-10(9)11(15)12(16)17/h1,3-4,11,15H,2,5-6H2,(H,16,17)
• InChI Key： SCNJJGKMKLJKJP-UHFFFAOYSA-N
• SMILES： ClCCCC1C(C#N)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 81.3

Additional information on 2-(3-Chloropropyl)-3-cyanomandelic acid

2-(3-Chloropropyl)-3-cyanomandelic Acid (CAS No. 1803891-70-4): An Overview of a Promising Compound in Medicinal Chemistry

2-(3-Chloropropyl)-3-cyanomandelic acid (CAS No. 1803891-70-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its chloropropyl and cyano functional groups, has been the subject of several recent studies exploring its biological activities and potential uses in drug development.

The chemical structure of 2-(3-Chloropropyl)-3-cyanomandelic acid is composed of a benzene ring substituted with a cyano group at the 3-position and a propyl chain with a chlorine atom at the 3-position attached to the 2-position. This arrangement imparts distinct chemical properties that make it an interesting candidate for various pharmacological investigations.

In recent years, there has been a growing interest in compounds with cyano functionalities due to their potential as building blocks for more complex molecules. The presence of the cyano group in 2-(3-Chloropropyl)-3-cyanomandelic acid can enhance its reactivity and stability, making it suitable for synthetic transformations and derivatization processes. These properties are particularly valuable in the development of new drugs, where the ability to modify and optimize lead compounds is crucial.

The chloropropyl substituent in 2-(3-Chloropropyl)-3-cyanomandelic acid adds another layer of complexity to its structure. Chlorine atoms are known to influence the lipophilicity and metabolic stability of organic molecules, which can have significant implications for their pharmacokinetic properties. Studies have shown that compounds with chlorinated alkyl chains can exhibit enhanced cellular uptake and prolonged retention times, making them attractive candidates for drug delivery systems.

The biological activities of 2-(3-Chloropropyl)-3-cyanomandelic acid have been explored in several preclinical studies. One notable area of research has focused on its potential as an anti-inflammatory agent. In vitro assays have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary studies have indicated that it may possess antioxidant properties, further supporting its therapeutic potential.

Beyond its anti-inflammatory and antioxidant activities, 2-(3-Chloropropyl)-3-cyanomandelic acid has also shown promise in other therapeutic areas. For instance, some researchers have investigated its effects on cancer cells. In vitro experiments have revealed that this compound can induce apoptosis in certain cancer cell lines, indicating its potential as an anticancer agent. While these findings are preliminary, they highlight the multifaceted nature of this compound and its broad spectrum of biological activities.

The structural versatility of 2-(3-Chloropropyl)-3-cyanomandelic acid also makes it an attractive starting point for the synthesis of more complex derivatives. Chemists have successfully used this compound as a building block to create analogs with enhanced pharmacological profiles. For example, modifications to the benzene ring or the propyl chain can result in compounds with improved potency or selectivity for specific biological targets.

In conclusion, 2-(3-Chloropropyl)-3-cyanomandelic acid (CAS No. 1803891-70-4) is a promising compound with a diverse range of potential applications in medicinal chemistry. Its unique combination of functional groups provides a solid foundation for further research and development, making it an exciting area of study for scientists and pharmaceutical companies alike. As more studies are conducted, it is likely that new insights into the properties and therapeutic potential of this compound will continue to emerge.